Cas no 1213540-43-2 ((3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE
• CAS No: 1213540-43-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5592904
• PubChem ID: 145708633
• Update Time: 2025-10-29

(3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2,6-dimethoxy-, (βR)-
• N15182
• 1213540-43-2

• Inchi： 1S/C11H14N2O2/c1-14-9-4-3-5-10(15-2)11(9)8(13)6-7-12/h3-5,8H,6,13H2,1-2H3/t8-/m1/s1
• InChI Key： MCOMMAJIGQDYEL-MRVPVSSYSA-N
• SMILES： C(#N)C[C@@H](N)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±45.0 °C(Predicted)
• pka: 6.98±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE

Recent Advances in the Study of (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE (CAS: 1213540-43-2)

The compound (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE (CAS: 1213540-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral nitrile derivative, characterized by its 2,6-dimethoxyphenyl and amino functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE using a novel chiral catalyst system. The researchers achieved an enantiomeric excess (ee) of >99% under mild reaction conditions, highlighting its scalability for industrial production. This advancement addresses previous challenges in obtaining high-purity enantiomers, which is critical for pharmaceutical applications where stereochemistry often determines biological activity.

In parallel research, the compound has been identified as a crucial building block for the development of γ-aminobutyric acid (GABA) receptor modulators. A team at the University of Cambridge reported in ACS Chemical Neuroscience (2024) that derivatives of (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE exhibited selective binding to GABA_A receptor subtypes, with potential applications in treating anxiety disorders and epilepsy. The 2,6-dimethoxy substitution pattern was found to be essential for maintaining blood-brain barrier permeability while minimizing off-target effects.

Structural-activity relationship (SAR) studies have revealed that the nitrile group in (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE serves as a versatile handle for further chemical modifications. Recent patent applications (WO2024015321, US20240140987) describe its use in creating prodrugs with improved pharmacokinetic profiles. The compound's stability under physiological conditions, coupled with its ability to undergo controlled biotransformation, makes it particularly valuable for targeted drug delivery systems.

Analytical characterization of 1213540-43-2 has also seen technological advancements. A 2024 paper in Analytical Chemistry presented a new LC-MS/MS method capable of detecting the compound at sub-nanomolar concentrations in biological matrices. This development supports ongoing pharmacokinetic studies and will be crucial for future clinical translation of drugs derived from this scaffold.

Looking forward, the unique structural features of (3R)-3-AMINO-3-(2,6-DIMETHOXYPHENYL)PROPANENITRILE continue to inspire novel research directions. Current investigations explore its potential as a precursor for radiopharmaceuticals, with the dimethoxy groups serving as sites for isotope labeling. The compound's versatility and the recent methodological breakthroughs in its synthesis and application suggest it will remain an important focus of chemical biology research in the coming years.